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Compound of Interest

Compound Name: 1,1,2-Trichloroethanol
CAS No.: 13287-89-3
Cat. No.: B076309
Get Quote
. J

Part 1: Executive Technical Profile

Context: Researchers often encounter these species during the oxidation of trichloroethylene
or in the synthesis of dichloroacetic acid derivatives. Dichloroacetyl chloride (DCAC) is a
desired electrophilic intermediate, whereas trichloroethanols are often nucleophilic byproducts
or metabolites.

Crucial Isomer Note: While the prompt specifies 1,1,2-trichloroethanol (CAS 13287-89-3), this
gem-dichloro alcohol is chemically labile and prone to elimination. In many biological or
metabolic contexts, the stable isomer encountered is 2,2,2-trichloroethanol (CAS 115-20-8).
The differentiation protocols below rely on functional group analysis (Alcohol vs. Acid Chloride)
and are valid for distinguishing DCAC from either isomer.

Comparative Property Matrix
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Dichloroacetyl Chloride

1,1,2-Trichloroethanol

Feature

(DCAC) (TCE)
CAS Number 79-36-7 13287-89-3 (1,1,2-isomer)
Formula

Functional Group

Acyl Chloride (

)

Halogenated Alcohol (

)

Reactivity Class

Electrophile (Acylating Agent)

Nucleophile (Protic

Solvent/Reactant)

Physical State

Fuming liquid (releases HCl in

air)

Viscous liquid (hygroscopic)

Odor

Pungent, acrid (HCI-like)

Ethereal, sweet, medicinal

Water Interaction

Violent Hydrolysis

(Exothermic)

Soluble/Miscible (Neutral/Slow)

Primary Hazard

Corrosive / Lachrymator

Sedative / Narcotic / Irritant

Part 2: Chemical Reactivity Profiling (The "Wet"

Protocols)

These protocols utilize the high reactivity of the acyl chloride group to provide immediate,

visible differentiation.

Protocol A: The Silver Nitrate Hydrolysis Test

Rationale: DCAC hydrolyzes immediately upon contact with water to release chloride ions (

). Trichloroethanol, being an alkyl halide/alcohol, holds its chlorines covalently and does not
release ionic chloride rapidly under neutral conditions.

Reagents: 0.1 M Aqueous Silver Nitrate (

), Distilled Water.
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Preparation: Place 1 mL of distilled water in two separate test tubes.

Addition: Add 2 drops of the unknown sample to the water.

Observation 1 (Hydrolysis):

o DCAC: Immediate fuming, heat generation, and drop in pH (formation of Dichloroacetic
acid + HCI).

o TCE: No violent reaction; phase separation or dissolution depending on concentration.

Detection: Add 2 drops of 0.1 M

Result:

o DCAC: Instant, heavy white precipitate of AgCI.

o TCE: No immediate precipitate (may cloud slowly over hours).

Protocol B: The Aniline Derivatization (Confirmatory)

Rationale: This is a self-validating test. DCAC reacts with aniline to form a solid amide with a
sharp melting point. TCE does not react under these conditions.

Workflow Diagram:

Solid Precipitate
If DCAC (Dichloroacetanilide)

Add Aniline N Reaction Phase
Al Sl (Excess) (Exothermic?) If TCE

No Reaction
(Liquid Mixture)

Click to download full resolution via product page

Figure 1: Derivatization logic for distinguishing acyl chlorides from alcohols.
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Step-by-Step:
e Dissolve 0.5 mL of sample in 2 mL of dry toluene.
e Slowly add 0.5 mL of Aniline.

o DCAC: Vigorous exothermic reaction. Upon cooling/evaporation, Dichloroacetanilide crystals
form (MP: ~118°C).

e TCE: No reaction occurs.

Part 3: Instrumental Analysis (The "Dry" Methods)

For definitive characterization without chemical alteration, spectroscopy is the gold standard.

FT-IR Spectroscopy (Fastest Identification)

The carbonyl stretch is the diagnostic fingerprint.
o DCAC (Acyl Chloride): Exhibits a very high-frequency carbonyl (

) stretch due to the electron-withdrawing chlorine attached to the carbonyl carbon.

o Peak:1780-1815 cm~* (Strong, Sharp).
o Absence: No broad O-H stretch.

e TCE (Alcohol): Lacks the carbonyl peak entirely.
o Peak:3300-3500 cm~! (Broad, O-H stretch).

o Fingerprint: C-O stretch around 1000-1100 cm~1.

GC-MS (Mass Spectrometry)

Differentiation based on fragmentation patterns.
e Dichloroacetyl Chloride (MW ~147):

o Parent Peak: Weak or absent due to instability.
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o Base Peak:m/z 63 (

) or m/z 83/85 (
)-
o Key Loss: Loss of 35/37 (Cl) to form acylium ion.
e Trichloroethanol (MW ~149):
o Fragmentation: Characteristic loss of
(M-18) or HCI.

o Alpha-Cleavage: Formation of

(m/z 117/119/121) if 2,2,2-isomer, or complex fragments for 1,1,2.

Analytical Decision Tree
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Unknown Liquid

Visual Check:
Does it fume in air?

HCI Release
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VCGUES)

FT-IR Analysis

Sharp Peak \ Broad Peak
1790 cm-1  \3300 cm-1

Identify as: Identify as:

Dichloroacetyl Chloride Trichloroethanol
(Confirm with AgQNO3) (Confirm with OH stretch)

Click to download full resolution via product page
Figure 2: Rapid decision tree for laboratory identification.

Part 4: Safety & Handling Implications

The differentiation is critical for safety. Mistaking DCAC for an alcohol can lead to dangerous

accidents.
¢ Dichloroacetyl Chloride (DCAC):

o Hazard: Corrosive, Lachrymator. Reacts violently with moisture.
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o Storage: Under inert gas (Argon/Nitrogen), strictly anhydrous.

o PPE: Full face shield, acid-resistant gloves.

 Trichloroethanol (TCE):
o Hazard: Toxic by ingestion/inhalation (CNS depressant).
o Storage: Cool, dry place. Light sensitive.
o PPE: Standard safety glasses and nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076309/docs#technical-differentiation-guide-1-1-2-
trichloroethanol-vs-dichloroacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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